Cas no 31125-04-9 (Benzenamine, 3-isocyanato-N,N-dimethyl-)

• Product Name: Benzenamine, 3-isocyanato-N,N-dimethyl-
• CAS No: 31125-04-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1445740
• PubChem ID: 11789527
• Update Time: 2025-04-20

Benzenamine, 3-isocyanato-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-isocyanato-N,N-dimethyl-
• 3-isocyanato-N,N-dimethylaniline
• DTXSID80472761
• 3-dimethylaminophenyl isocyanate
• DB-212189
• QEEHTQPUAUULOU-UHFFFAOYSA-N
• SCHEMBL3889433
• 3-Isocyanato-N,N-dimethylbenzenamine
• 31125-04-9

• Inchi： 1S/C9H10N2O/c1-11(2)9-5-3-4-8(6-9)10-7-12/h3-6H,1-2H3
• InChI Key： QEEHTQPUAUULOU-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines